Cas no 946209-04-7 (N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 946209-04-7
• MF: C₂₁H₂₃ClN₆O₂
• MW: 426.899322748184
• CID: 5847402
• PubChem ID: 42477758
• Update Time: 2025-06-13

N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(5-chloro-2-methylphenyl)-4-N-(4-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• F2490-0361
• STL275947
• AKOS016392459
• N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N-(5-chloro-2-methylphenyl)-N'-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• N2-(5-CHLORO-2-METHYLPHENYL)-N4-(4-METHOXYPHENYL)-6-(MORPHOLIN-4-YL)-1,3,5-TRIAZINE-2,4-DIAMINE
• 946209-04-7
• N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C21H23ClN6O2/c1-14-3-4-15(22)13-18(14)24-20-25-19(23-16-5-7-17(29-2)8-6-16)26-21(27-20)28-9-11-30-12-10-28/h3-8,13H,9-12H2,1-2H3,(H2,23,24,25,26,27)
• InChI Key： BLIJYYDMRNNJLZ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])C1N=C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])N=C(N=1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 426.1571017g/mol
• Monoisotopic Mass: 426.1571017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.4Ų

Additional information on N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Research Briefing on N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 946209-04-7)

In recent years, the compound N2-(5-chloro-2-methylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS: 946209-04-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its triazine core and substituted aromatic rings, has been identified as a promising candidate for drug development due to its unique chemical properties and interaction with biological targets. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy. The morpholine moiety in the structure is believed to enhance solubility and bioavailability, making it a favorable scaffold for further optimization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 946209-04-7 exhibits potent inhibitory activity against a panel of cancer cell lines, including breast, lung, and colon cancers. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. Their findings suggest that it selectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cell proliferation and survival.

Further investigations into the pharmacokinetic properties of 946209-04-7 revealed favorable absorption and distribution profiles in preclinical models. However, challenges related to metabolic stability and potential off-target effects were noted, prompting ongoing research into structural modifications to improve its drug-like properties. Collaborative efforts between academic and industrial researchers are currently underway to optimize the compound for clinical development.

In addition to its anticancer potential, recent literature has highlighted the compound's applicability in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as an anti-inflammatory agent, with promising results in models of rheumatoid arthritis. The dual functionality of 946209-04-7 as both an anticancer and anti-inflammatory agent underscores its versatility and broad therapeutic potential.

Looking ahead, the future of 946209-04-7 appears promising, with several research groups actively pursuing its development. The integration of advanced computational modeling and high-throughput screening techniques is expected to accelerate the optimization process, potentially leading to the identification of superior analogs. As the scientific community continues to unravel the full scope of its biological activities, this compound may soon transition from the bench to the bedside, offering new hope for patients with various diseases.